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Compound of Interest

[(1E,3E)-4-Chloro-1,3-
Compound Name:

butadienyllbenzene
CAS No.: 18684-87-2
Cat. No.: B579520

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the toxicity of several key chlorinated organic
compounds. The information is intended to assist researchers and professionals in
understanding the relative toxicities and underlying mechanisms of these compounds. The data
presented is compiled from various toxicological studies and is supported by standardized
experimental protocols.

Acute Toxicity Data

The following tables summarize the acute oral and inhalation toxicity data for selected
chlorinated organic compounds. The data is primarily based on studies conducted in rats, a
common model organism in toxicological research.

Oral Toxicity

The median lethal dose (LD50) is a measure of the lethal dose of a toxin that will kill 50% of a
test population. The values below are for oral administration in rats.
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Oral LD50 (mg/kg)

Compound Chemical Formula - Reference(s)
Chloroform CHCIs 450 - 2,000 [1]
Trichloroethylene C2HCIs 4,920 - 7,208 [21[31[41[5]
Tetrachloroethylene C2Cla 2,400 - 9,600 [6II71819110]11]
Pentachlorophenol CeHCIsO 27 -211 [12][13][14][15]
Hexachlorobenzene CeCls 3,500 - 10,000 [16][17][18][19][20]

Inhalation Toxicity

The median lethal concentration (LC50) is a measure of the lethal concentration of a toxin in

the air that will kill 50% of a test population over a specific duration. The values below are for

inhalation exposure in rats.

Chemical Inhalation Exposure
Compound . . Reference(s)
Formula LC50 in Rats Duration
Chloroform CHCIs 47,702 mg/m3 4 hours [21][22][23]
Trichloroethylene  C2HCIs 12,500 ppm 4 hours [2][3]
Tetrachloroethyle
C2Cla 28,000 mg/m3 6 hours [6]
ne
Pentachlorophen N
| CeHCIsO 0.2-2.1 mg/L Not Specified [13]
0
Hexachlorobenz -
CeCle 3.6 mg/L Not Specified [16]

ene

Experimental Protocols

The toxicity data presented in this guide are primarily derived from studies following

standardized protocols, such as those established by the Organisation for Economic Co-
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operation and Development (OECD). These guidelines ensure the reproducibility and
comparability of toxicological data.

Acute Oral Toxicity Testing (Based on OECD Guideline
401, 420, 423, 425)

The acute oral toxicity of a substance is typically determined by administering a single dose of
the substance to a group of experimental animals, usually rats. The animals are then observed
for a period of at least 14 days for signs of toxicity and mortality.

Key Methodological Steps:

Animal Selection: Healthy, young adult rats of a single sex (usually females) are used.

e Housing and Fasting: Animals are housed in appropriate conditions and are typically fasted
before administration of the test substance.

o Dose Administration: The test substance is administered orally, usually by gavage, in a single
dose.

o Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

o Necropsy: A gross necropsy is performed on all animals at the end of the study to identify
any pathological changes.

Data Analysis: The LD50 value is calculated using appropriate statistical methods.

Acute Inhalation Toxicity Testing (Based on OECD
Guideline 403, 436)

Acute inhalation toxicity is assessed by exposing animals to the test substance in the air for a
defined period.

Key Methodological Steps:

¢ Animal Selection: Healthy, young adult rats are typically used.
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o Exposure Chamber: Animals are placed in a whole-body or nose-only inhalation chamber.

o Atmosphere Generation: The test substance is generated as a gas, vapor, or aerosol at a
specified concentration in the chamber.

o Exposure Duration: The animals are exposed for a fixed period, commonly 4 hours.

o Observation: Following exposure, animals are observed for at least 14 days for signs of
toxicity and mortality.

o Necropsy: A gross necropsy is performed on all animals at the end of the observation period.

o Data Analysis: The LC50 value is determined based on the mortality data.

Mechanisms of Toxicity and Signaling Pathways

The toxicity of chlorinated organic compounds is mediated through various mechanisms, often
involving the disruption of key cellular signaling pathways.

Aryl Hydrocarbon Receptor (AhR) Signhaling Pathway

Many chlorinated aromatic hydrocarbons, such as dioxins and some polychlorinated biphenyls
(PCBs), exert their toxic effects through the Aryl Hydrocarbon Receptor (AhR), a ligand-
activated transcription factor.

Click to download full resolution via product page

Caption: Aryl Hydrocarbon Receptor (AhR) Signaling Pathway.

GABA Receptor-Chloride Channel Complex
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Certain chlorinated organic compounds, particularly some organochlorine insecticides, can act

as neurotoxins by interfering with the gamma-aminobutyric acid (GABA) receptor, the primary

inhibitory neurotransmitter receptor in the central nervous system.
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Caption: GABA Receptor-Chloride Channel Interaction.

Genotoxicity Assessment

Many chlorinated organic compounds are also evaluated for their potential to cause genetic

damage. Two common in vitro assays for this purpose are the micronucleus test and the comet

assay.

Experimental Workflow for In Vitro Genotoxicity Testing
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Caption: Workflow for In Vitro Genotoxicity Assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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